Cas no 53165-95-0 (Acetamide,2,2,2-trichloro-N-(4-cyanophenyl)-)

• Product Name: Acetamide,2,2,2-trichloro-N-(4-cyanophenyl)-
• CAS No: 53165-95-0
• MF: C₉H₅Cl₃N₂O
• MW: 263.507798910141
• CID: 383832
• PubChem ID: 185737
• Update Time: 2025-04-19

Acetamide,2,2,2-trichloro-N-(4-cyanophenyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,2,2,2-trichloro-N-(4-cyanophenyl)-
• 2,2,2-trichloro-N-(4-cyanophenyl)acetamide
• 53165-95-0
• acetamide, 2,2,2-trichloro-n-(4-cyanophenyl)-
• DTXSID80967687
• AKOS003282874

• Inchi： 1S/C9H5Cl3N2O/c10-9(11,12)8(15)14-7-3-1-6(5-13)2-4-7/h1-4H,(H,14,15)
• InChI Key： RWWHDWGTLIGQBC-UHFFFAOYSA-N
• SMILES： ClC(C(NC1C=CC(C#N)=CC=1)=O)(Cl)Cl

Computed Properties

• Exact Mass: 261.94695
• Monoisotopic Mass: 261.947
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 402.5°Cat760mmHg
• Flash Point: 197.2°C
• Refractive Index: 1.597
• Solubility: Almost insoluble (0.034 g/l) (25 º C),
• PSA: 52.89